molecular formula C30H19NO9 B1235054 (2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid

(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid

Cat. No. B1235054
M. Wt: 537.5 g/mol
InChI Key: AFMYMMXSQGUCBK-CWSCUYGGSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dynemicin A is an anthraquinone.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Techniques : Various studies have explored unique synthesis methods and derivatives of complex organic compounds. For instance, Kitchin and Stoodley (1973) demonstrated the reduction of certain methyl tetramethyl compounds to produce specific alcohol analogues with varied stereoselectivity (Kitchin & Stoodley, 1973).

  • Chemosensor Applications : The development of macrocyclic ligands, such as those studied by Ambrosi et al. (2020), has led to the creation of fluorescent chemosensors. These are significant for detecting metal ions like Zn(II) in various pH environments, highlighting the importance of these compounds in environmental and analytical chemistry (Ambrosi et al., 2020).

  • Pharmaceutical Synthesis : Compounds synthesized from complex bicyclic structures have implications in pharmaceutical research. Yuan Zhe-dong (2007) illustrated the synthesis of certain bicyclic esters, which can be foundational in developing new pharmaceutical agents (Yuan Zhe-dong, 2007).

Advanced Material Development

  • Building Blocks for New Materials : Research by Kaya et al. (2016) and Defant et al. (2011) involved the creation of new bicyclic compounds, which can serve as building blocks for advanced materials. These materials have potential applications in various fields including nanotechnology and material science (Kaya et al., 2016); (Defant et al., 2011).

  • Chemical Reactivity Studies : The exploration of chemical reactivity and interactions, such as those studied by Föhlisch et al. (2001) and Guerrero et al. (2014), provides valuable insights into the behavior of complex bicyclic compounds under various conditions. This knowledge is crucial for developing new synthetic methods and materials (Föhlisch et al., 2001); (Guerrero et al., 2014).

Biological Activity and Antioxidant Properties

  • Antioxidant Research : Compounds with structures similar to the one have been studied for their antioxidant properties, as demonstrated by Kikuzaki et al. (2004). Such research is vital for understanding the potential health benefits and applications of these compounds (Kikuzaki et al., 2004).

  • Antimicrobial Properties : The study of bicyclic compounds' antimicrobial properties, as highlighted by Agui et al. (1977), showcases their potential use in developing new antimicrobial agents (Agui et al., 1977).

properties

Molecular Formula

C30H19NO9

Molecular Weight

537.5 g/mol

IUPAC Name

(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid

InChI

InChI=1S/C30H19NO9/c1-12-19(28(37)38)27(39-2)13-7-5-3-4-6-8-18-29(12)30(13,40-29)14-11-17(34)22-23(24(14)31-18)26(36)21-16(33)10-9-15(32)20(21)25(22)35/h3-4,9-13,18,31-34H,1-2H3,(H,37,38)/b4-3-/t12-,13-,18?,29-,30+/m0/s1

InChI Key

AFMYMMXSQGUCBK-CWSCUYGGSA-N

Isomeric SMILES

C[C@H]1C(=C([C@@H]2C#C/C=C\C#CC3[C@]14[C@]2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O

SMILES

CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O

Canonical SMILES

CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O

synonyms

dynemicin A

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid
Reactant of Route 2
(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid
Reactant of Route 3
(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid
Reactant of Route 4
(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid
Reactant of Route 5
(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid
Reactant of Route 6
(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.